Cas no 6921-66-0 (1-(4-Chloro-2-hydroxyphenyl)ethanone)

1-(4-Chloro-2-hydroxyphenyl)ethanone structure
6921-66-0 structure
Product Name:1-(4-Chloro-2-hydroxyphenyl)ethanone
CAS No:6921-66-0
MF:C8H7ClO2
MW:170.59298157692
MDL:MFCD00238557
CID:85781
PubChem ID:1051513
Update Time:2025-04-18

1-(4-Chloro-2-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloro-2-hydroxyphenyl)ethanone
    • 4'-Chloro-2'-hydroxyacetophenone
    • 4-Chloro-2-hydroxyacetophenone
    • C8H7ClO2
    • 1-(4-Chloro-2-hydroxyphenyl)ethan-1-one
    • 2'-hydroxy-4'-chloroacetophenone
    • 1-(4-chloro-2-hydroxy-phenyl)ethanone
    • Ethanone, 1-(4-chloro-2-hydroxyphenyl)-
    • QCVSDCHNBNFJDQ-UHFFFAOYSA-N
    • 4'-Chloro-2'-hydroxy-acetophenone
    • 0678AC
    • 4-Chloro-2-hydroxyacetophenone, 97%
    • SCHEMBL498707
    • CS-0040210
    • 4 inverted exclamation mark -Chloro-2 inverted exclamation mark -hydroxyacetophenone
    • C2968
    • AC-9378
    • 4'-Chloro-2'-Hydroxyacetophenone, AldrichCPR
    • MFCD00238557
    • 2,4-DIOXO-4-(4-PIPERIDIN-1-YLPHENYL)BUTANOICACID
    • AS-37373
    • AMY7549
    • 1-(4-Chloro-2-hydroxy-phenyl)-ethanone
    • Ethanone,1-(4-chloro-2-hydroxyphenyl)-
    • 6921-66-0
    • Z1255487749
    • AKOS015890758
    • SY018382
    • DTXSID40359983
    • A836399
    • FT-0636290
    • 1-(4-chloranyl-2-oxidanyl-phenyl)ethanone
    • EN300-135401
    • AN-651/43112595
    • MDL： MFCD00238557
    • Inchi： 1S/C8H7ClO2/c1-5(10)7-3-2-6(9)4-8(7)11/h2-4,11H,1H3
    • InChI Key： QCVSDCHNBNFJDQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(C)=O)=C(C=1)O

Computed Properties

  • Exact Mass: 170.01300
  • Monoisotopic Mass: 170.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.298
  • Melting Point: 27-30 °C
  • Boiling Point: 122°C/10mmHg(lit.)
  • Flash Point: 116.1℃
  • Refractive Index: 1.5750 to 1.5790
  • PSA: 37.30000
  • LogP: 2.24820
  • Solubility: Not available

1-(4-Chloro-2-hydroxyphenyl)ethanone Security Information

1-(4-Chloro-2-hydroxyphenyl)ethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(4-Chloro-2-hydroxyphenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
58394-0.25/G
4-CHLORO-2-HYDROXYACETOPHENONE
 6921-66-0 97%
0.25/G
 $11 2022-06-01
AstaTech
58394-1/G
4-CHLORO-2-HYDROXYACETOPHENONE
 6921-66-0 97%
1/G
 $28 2022-06-01
AstaTech
58394-5/G
4-CHLORO-2-HYDROXYACETOPHENONE
 6921-66-0 97%
5/G
 $53 2022-06-01
Alichem
A014002586-250mg
4'-Chloro-2'-hydroxyacetophenone
 6921-66-0 97%
250mg
 $494.40 2023-09-01
Alichem
A014002586-500mg
4'-Chloro-2'-hydroxyacetophenone
 6921-66-0 97%
500mg
 $855.75 2023-09-01
Alichem
A014002586-1g
4'-Chloro-2'-hydroxyacetophenone
 6921-66-0 97%
1g
 $1549.60 2023-09-01
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018382-1g
4’-Chloro-2’-hydroxyacetophenone
 6921-66-0 ≥97%
1g
 ¥40.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018382-5g
4’-Chloro-2’-hydroxyacetophenone
 6921-66-0 ≥97%
5g
 ¥148.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018382-10g
4’-Chloro-2’-hydroxyacetophenone
 6921-66-0 ≥97%
10g
 ¥290.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018382-25g
4’-Chloro-2’-hydroxyacetophenone
 6921-66-0 ≥97%
25g
 ¥690.00 2025-04-13

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